Cas no 1388030-79-2 (7-Bromo-2,4-dichloro-1H-benzo[d]imidazole)

• Product Name: 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole
• CAS No: 1388030-79-2
• MF: C₇H₃BrCl₂N₂
• MW: 265.922118425369
• CID: 4824010
• Update Time: 2025-06-14

7-Bromo-2,4-dichloro-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole
• 7-Bromo-2,4-dichloro-1H-benzimidazole

• Inchi： 1S/C7H3BrCl2N2/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,(H,11,12)
• InChI Key： YJHCMFOOMVDGNZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NC(=N2)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole

Comprehensive Overview of 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole (CAS No. 1388030-79-2)

7-Bromo-2,4-dichloro-1H-benzo[d]imidazole (CAS No. 1388030-79-2) is a halogenated benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, characterized by its fused benzene and imidazole rings, which are substituted with bromine and chlorine atoms at specific positions. The unique structural features of this molecule make it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole is driven by its potential applications in drug discovery. Researchers are exploring its role in modulating enzymatic activity, especially in targeting cancer-related pathways. Recent studies have highlighted its utility in designing small-molecule therapeutics, with a focus on its ability to interact with protein-binding sites. This aligns with the current trend in precision medicine, where tailored molecular interventions are sought to address complex diseases.

From a synthetic chemistry perspective, the compound's halogenated structure offers versatility in further functionalization. The presence of bromine and chlorine atoms allows for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This has led to its adoption in high-throughput screening libraries, where diverse chemical space exploration is critical for identifying novel lead compounds.

In agrochemical applications, 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole has shown promise as a precursor for crop protection agents. Its structural motif is often found in fungicides and herbicides, addressing the global demand for sustainable pest management solutions. With increasing regulatory scrutiny on conventional agrochemicals, this compound's potential to yield low-residue alternatives is a key area of investigation.

Environmental and green chemistry considerations are also shaping research around this molecule. Scientists are optimizing synthetic routes to minimize waste and energy consumption, leveraging catalytic methodologies to enhance atom economy. Such efforts resonate with the broader push toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical characterization of 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound's stability under various conditions is another focal point, particularly for storage and handling protocols in laboratory settings.

Market trends indicate rising demand for specialized fine chemicals like this benzimidazole derivative, driven by expanding R&D budgets in biotechnology and materials science. Suppliers often highlight its availability in custom quantities, catering to both academic and industrial clients seeking high-purity intermediates. This aligns with frequent search queries related to "bulk sourcing" and "custom synthesis" of research chemicals.

In conclusion, 7-Bromo-2,4-dichloro-1H-benzo[d]imidazole (CAS No. 1388030-79-2) represents a multifaceted tool in modern chemistry. Its applications span drug development, agrochemical innovation, and methodological advancements in synthesis. As interdisciplinary research continues to evolve, this compound is poised to remain a subject of intense study, reflecting the dynamic interplay between molecular design and real-world challenges in health and agriculture.